Cas no 146857-41-2 (1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester)

1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester structure
146857-41-2 structure
Product Name:1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
CAS No:146857-41-2
MF:C8H12O2
MW:140.179682731628
CID:100987
PubChem ID:15178998
Update Time:2025-04-18

1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
    • 1-Cyclobutene-1-carboxylicacid,2-methyl-,ethylester(9CI)
    • 1-methyl-2-cyclohexylnaphthalene
    • 1-methyl-2-ethoxycarbonylcyclobutene
    • Naphthalene,2-cyclohexyl-1-methyl
    • Ethyl 2-methylcyclobutene-1-carboxylate
    • SCHEMBL1626805
    • 146857-41-2
    • Inchi: 1S/C8H12O2/c1-3-10-8(9)7-5-4-6(7)2/h3-5H2,1-2H3
    • InChI Key: SALUFYMOPCJHFP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)CC1)=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.65980
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.